Cas no 4808-48-4 (2,3-Diphenylmaleic Anhydride)

2,3-Diphenylmaleic Anhydride structure
2,3-Diphenylmaleic Anhydride structure
Product Name:2,3-Diphenylmaleic Anhydride
CAS No:4808-48-4
MF:C16H10O3
MW:250.248804569244
MDL:MFCD00005521
CID:85155
PubChem ID:125307649
Update Time:2025-04-18

2,3-Diphenylmaleic Anhydride Chemical and Physical Properties

Names and Identifiers

    • diphenylmaleic anhydride
    • 2,3-Diphenylmaleic anhydride
    • 3,4-Diphenyl-2,5-furandione
    • 3,4-diphenylfuran-2,5-dione
    • 2, 3,4-diphenyl-
    • HY-W267459
    • T70952
    • 4808-48-4
    • D3943
    • MFCD00005521
    • NS00031762
    • 8GSR26474U
    • 2 pound not3-Diphenylmaleic anhydride
    • AS-59408
    • NSC47959
    • SY050160
    • SCHEMBL592300
    • DTXSID10197410
    • CHEMBL2270557
    • 2,5-Furandione, 3,4-diphenyl-
    • SB61069
    • AKOS005254952
    • Diphenylmaleic anhydride, suitable for fluorescence, >=98.0% (HPLC)
    • NSC 47959
    • 3,4-Diphenyl-2,5-furandione #
    • AE-641/00805062
    • NSC-47959
    • EINECS 225-370-2
    • FT-0609737
    • diphenyl-maleic anhydride
    • CS-0312837
    • 3,4-diphenyl-furan-2,5-dione
    • 2,3-Diphenylmaleic anhydride, 98%
    • diphenyl-2,5-dihydrofuran-2,5-dione
    • DIPHENYLFURAN-2,5-DIONE
    • DB-051516
    • 2,3-Diphenylmaleic Anhydride
    • MDL： MFCD00005521
    • Inchi： 1S/C16H10O3/c17-15-13(11-7-3-1-4-8-11)14(16(18)19-15)12-9-5-2-6-10-12/h1-10H
    • InChI Key： OUJCFCNZIUTYBH-UHFFFAOYSA-N
    • SMILES： O1C(C(C2C=CC=CC=2)=C(C1=O)C1C=CC=CC=1)=O
    • BRN： 191180

Computed Properties

  • Exact Mass: 250.06300
  • Monoisotopic Mass: 250.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Color/Form: Yellow crystal powder
  • Density: 1.314
  • Melting Point: 160°C(lit.)
  • Boiling Point: 236°C/15mmHg(lit.)
  • Flash Point: 236°C/15mm
  • Refractive Index: 1.642
  • Solubility: DMF: soluble
  • PSA: 43.37000
  • LogP: 2.68080
  • Solubility: Soluble in DMF
  • Sensitiveness: Moisture Sensitive

2,3-Diphenylmaleic Anhydride Security Information

2,3-Diphenylmaleic Anhydride Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2,3-Diphenylmaleic Anhydride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D493043-50mg
2,3-Diphenylmaleic Anhydride
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TRC
D493043-100mg
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 $ 65.00 2022-06-05
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2,3-Diphenylmaleic Anhydride
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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2,3-Diphenylmaleic Anhydride
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 ¥490.00 2023-09-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D3943-5G
2,3-Diphenylmaleic Anhydride
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abcr
AB180029-1 g
2,3-Diphenylmaleic anhydride, 98%; .
 4808-48-4 98%
1 g
 €65.20 2023-07-20
abcr
AB180029-5 g
2,3-Diphenylmaleic anhydride, 98%; .
 4808-48-4 98%
5 g
 €150.20 2023-07-20

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